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Compound of Interest

Compound Name: 3-Chloropropyl phenyl sulfide

Cat. No.: B1594226 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Chloropropyl Phenyl Sulfide

Introduction to 3-Chloropropyl Phenyl Sulfide
3-Chloropropyl phenyl sulfide, with the CAS Registry Number 4911-65-3, is a colorless liquid

characterized by a strong sulfurous odor.[1] Its molecular formula is C₉H₁₁ClS, and it has a

molecular weight of 186.70 g/mol .[1][2][3] This compound serves as a crucial reagent and

building block in various chemical syntheses.[1] It is frequently utilized as a starting material in

the production of pharmaceuticals, agrochemicals, and other fine chemicals.[1] Given its role in

these precise applications, a thorough understanding of its physical properties is essential for

researchers and chemical engineers in process development, reaction monitoring, and quality

control. This guide provides a detailed examination of two of its core physical properties: boiling

point and density.

Core Physical Properties
The fundamental physical characteristics of 3-Chloropropyl phenyl sulfide are summarized

below. These values are critical for handling, purification, and reaction setup.

Physical Property Value Conditions

Boiling Point 115-119 °C at 3 mmHg (3 torr)

Density 1.13 g/mL
Not Specified (likely at 20-

25°C)
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Data sourced from Guidechem[1] and Amadis Chemical[4].

In-Depth Analysis of Physical Properties
Boiling Point
The boiling point of 3-Chloropropyl phenyl sulfide is reported as 115-119 °C at a reduced

pressure of 3 torr (or 3 mm Hg).[1][4] The measurement of a boiling point under vacuum is a

critical piece of data, indicating that the compound is likely susceptible to decomposition or

oxidation at its atmospheric boiling point. High molecular weight organic compounds,

particularly those containing functional groups like sulfides, may not be stable at the higher

temperatures required to boil them under atmospheric pressure (760 mmHg). Therefore,

vacuum distillation is the preferred method for both purification and the accurate determination

of the boiling point for such substances.[5] The boiling point is the temperature at which the

vapor pressure of the liquid equals the surrounding pressure.[6][7] By reducing the ambient

pressure, the temperature required to reach this equilibrium is significantly lowered, thus

preserving the integrity of the compound.

Density
The density of 3-Chloropropyl phenyl sulfide is listed as 1.13 g/mL.[1] Density is an intrinsic

physical property defined as the mass of a substance per unit volume.[8] For liquids, density is

typically measured in grams per milliliter (g/mL) or grams per cubic centimeter (g/cm³), which

are equivalent. This property is sensitive to temperature; an increase in temperature generally

causes a decrease in density due to the expansion of the liquid. While the specific temperature

for this measurement is not provided in the source, such data for organic liquids is

conventionally reported at standard ambient temperature (around 20-25 °C). The density is a

useful parameter for identity confirmation, purity assessment, and for calculations in process

scale-up, such as converting mass to volume for reaction charging.[5]

Experimental Determination Protocols
The following protocols outline the standard laboratory procedures for determining the boiling

point and density of a liquid compound like 3-Chloropropyl phenyl sulfide. These methods

are designed to ensure accuracy and reproducibility.
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Protocol 1: Boiling Point Determination via Vacuum
Distillation
This method is essential for heat-sensitive compounds and provides the boiling point at a

specified reduced pressure.

Methodology:

Apparatus Assembly:

Assemble a simple distillation apparatus using a round-bottom flask, a distillation head

with a port for a thermometer, a condenser, and a receiving flask. Ensure all glassware is

dry.

Place a magnetic stir bar or a few boiling chips in the round-bottom flask to ensure smooth

boiling.[9]

Connect the vacuum takeoff adapter on the distillation apparatus to a vacuum pump via a

thick-walled vacuum hose. A cold trap should be placed between the apparatus and the

pump to protect the pump from corrosive vapors.

Insert a thermometer through the distillation head, ensuring the top of the thermometer

bulb is level with the bottom of the side-arm leading to the condenser. This placement is

critical for accurately measuring the temperature of the vapor that is in equilibrium with the

liquid.[9]

Sample Preparation & Distillation:

Charge the round-bottom flask with 5-10 mL of 3-Chloropropyl phenyl sulfide. Do not fill

the flask more than two-thirds full.

Begin circulating cold water through the condenser.

Turn on the vacuum pump and allow the pressure within the system to stabilize. Record

the stable pressure reading from the manometer.

Heating and Data Collection:
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Gently heat the flask using a heating mantle.

Observe the sample for the onset of boiling. As the liquid distills, the vapor will rise and

condense in the condenser, with the distillate being collected in the receiving flask.

Record the temperature at which a steady distillation rate is achieved and the temperature

reading on the thermometer remains constant. This stable temperature is the boiling point

of the liquid at the recorded pressure.[5]

Shutdown:

Once the measurement is complete, remove the heat source and allow the apparatus to

cool to room temperature.

Slowly and carefully vent the system to return it to atmospheric pressure before turning off

the vacuum pump.

Protocol 2: Density Determination using a Graduated
Cylinder and Analytical Balance
This is a straightforward method for determining the density of a liquid.[8][10]

Methodology:

Mass Measurement of Empty Cylinder:

Take a clean, dry 10 mL or 25 mL graduated cylinder.

Place it on an analytical balance and tare the balance to zero, or record the mass of the

empty cylinder.

Volume Measurement of Liquid:

Carefully add a specific volume of 3-Chloropropyl phenyl sulfide to the graduated

cylinder, for example, 10.0 mL.

Read the volume from the bottom of the meniscus with your eye level to the liquid surface

to avoid parallax error.[10]
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Mass Measurement of Liquid and Cylinder:

Place the graduated cylinder containing the liquid onto the analytical balance and record

the total mass.

Calculation:

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the

total mass.

Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).

Record the ambient temperature at which the measurement was performed.

Experimental Workflow Visualization
The following diagram illustrates the logical flow for the characterization of the physical

properties of 3-Chloropropyl phenyl sulfide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1594226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization of 3-Chloropropyl phenyl sulfide

Boiling Point Determination Density Determination

Obtain Sample of
3-Chloropropyl Phenyl Sulfide

Assemble Vacuum
Distillation Apparatus

Measure Mass of
Empty Graduated Cylinder

Heat and Record
Stable Temperature & Pressure

Boiling Point Data
(e.g., 115°C @ 3 torr)

Add Known Volume &
Remeasure Mass

Calculate Density
(ρ = m/V)

Density Data
(e.g., 1.13 g/mL)

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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